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Compound of Interest

Compound Name: Triphenylphosphine dibromide

Cat. No.: B085547 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the use of Triphenylphosphine dibromide, a common but hazardous reagent. Adherence

to these protocols is critical for ensuring a safe laboratory environment and the integrity of your

research.

Immediate Safety and Hazard Information

Triphenylphosphine dibromide is a moisture-sensitive and corrosive solid that can cause

severe skin burns and eye damage.[1][2][3] It is toxic if inhaled, swallowed, or in contact with

skin.[4] The compound reacts violently with water, liberating toxic and potentially flammable

gases.[1][5] Therefore, it is crucial to handle this reagent with the utmost care, using

appropriate personal protective equipment and engineering controls.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when working with Triphenylphosphine
dibromide.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against dust particles

and chemical splashes,

preventing severe eye

damage.[4][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat.

Prevents skin contact, which

can cause severe burns.[1][4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be used,

especially when handling the

powder form or if ventilation is

inadequate.

Protects against inhalation of

toxic dust.[4]

Quantitative Data Summary
Property Value Source

Molecular Formula C18H15Br2P [1]

Molecular Weight 422.09 g/mol [1]

Melting Point 235 °C (decomposes)

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[2]

Precautionary Statements

P260, P280,

P301+P330+P331,

P303+P361+P353,

P305+P351+P338

[2]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is critical to mitigate the risks associated

with Triphenylphosphine dibromide.
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Experimental Workflow
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(Use with caution)

Waste Disposal
(Separate containers)
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Caption: A logical workflow for the safe handling of Triphenylphosphine dibromide.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure you are wearing all required PPE as outlined in the

table above. All work must be conducted in a well-ventilated chemical fume hood.[7] An

eyewash station and safety shower must be readily accessible.[1][4]

Handling the Solid:

Triphenylphosphine dibromide is a solid and can be dusty.[1] Avoid creating dust when

handling.[6]

Use spark-proof tools and equipment.[5]

Keep the container tightly closed when not in use and store in a cool, dry, and well-

ventilated area, away from moisture and incompatible materials such as strong oxidizing

agents and bases.[1][7]

Reaction Setup:

When adding to a reaction, do so slowly and in a controlled manner.

Be aware that it reacts violently with water.[1] Ensure all glassware and solvents are dry.

Quenching and Disposal Protocol
Quenching Unused Reagent:

Unused Triphenylphosphine dibromide should be quenched carefully. A recommended

method is to slowly add the material to a stirred, non-polar solvent like toluene, followed by
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the slow addition of a secondary alcohol like isopropanol. The reaction should be cooled in

an ice bath to control the exothermic reaction.

Waste Disposal:

All waste containing Triphenylphosphine dibromide or its byproducts must be collected

in a designated, properly labeled, and sealed container for hazardous waste.[6]

Do not mix this waste with other chemical waste streams, especially aqueous waste.[6]

Contaminated materials, such as gloves and weighing paper, should also be disposed of

as hazardous waste.

Consult your institution's environmental health and safety (EHS) department for specific

disposal procedures.[8]

By implementing these detailed safety and handling protocols, researchers can confidently and

safely utilize Triphenylphosphine dibromide in their work, fostering a culture of safety and

responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085547#personal-protective-equipment-for-handling-
triphenylphosphine-dibromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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